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Compound of Interest

N-methylpropan-2-amine
Compound Name:
hydrochloride

Cat. No.: B12096330

Get Quote

Executive Summary

N-methylpropan-2-amine hydrochloride (CAS: 54565-61-6), also known as N-
isopropylmethylamine HCI, represents a critical secondary amine motif in pharmaceutical
synthesis (e.g., Saflufenacil intermediates) and polymer chemistry (RAFT agents).

Effective utilization of this compound requires a mastery of its "Solubility Switch"—the ability to
toggle its physicochemical state between a water-soluble ionic salt and a lipophilic free base.
This guide provides a definitive analysis of its solubility behavior, thermodynamic drivers, and
practical workflows for extraction and purification.

Molecular Architecture & Physicochemical Basis

To predict solubility, one must understand the competition between Lattice Energy (holding the
crystal together) and Solvation Energy (pulling ions into solution).

e Molecular Structure: A small C4 alkyl chain attached to a nitrogen center.

e The Salt Form (HCI): The protonated nitrogen (
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) forms a tight ionic lattice with the chloride counterion (

). This creates a high-melting solid (approx. MP >130°C) dominated by electrostatic
interactions.

e The Free Base: A volatile liquid (BP ~50-53°C) dominated by weak van der Waals forces
and a lone pair capable of hydrogen bonding.

The Solubility Rule of Thumb for this Salt:

“High polarity is required to overcome the lattice energy. Non-polar solvents lack the dielectric

constant to shield the ion pair, rendering the salt insoluble.”

Solubility Profile: Water vs. Organic Solvents[1][2][3]

The following matrix synthesizes empirical observations and predictive solubility parameters for
the HCI salt form.

Table 1: Solubility Data Matrix (N-methylpropan-2-amine HCI)
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Solvent Class

Specific Solvent

Solubility Status

Mechanistic Insight

Aqueous

Water

Highly Soluble (>500
mg/mL)

High dielectric

constant (

) stabilizes dissociated
ions; extensive H-

bonding.

Polar Protic

Methanol / Ethanol

Soluble

Protic nature solvates
both cation and anion
effectively. Solubility
decreases as alcohol
chain length increases
(MeOH > EtOH >
IPA).

Polar Aprotic

DMSO / DMF

Soluble

High dipole moment
solvates the cation;
however, removal is
difficult due to high

boiling points.

Chlorinated

DCM / Chloroform

Sparingly Soluble /
Variable

Critical Distinction:
Unlike larger amine
salts, this small salt is
poorly soluble in pure
DCM. It requires a
"polar modifier” (e.qg.,
5-10% Methanol) to
achieve significant

solubility.

Ethers

Diethyl Ether / THF

Insoluble

Low dielectric
constant; unable to
overcome lattice
energy. Excellent anti-
solvents for

precipitation.
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Strictly non-polar.

Used to wash away
Alkanes Hexane / Pentane Insoluble ) N

non-polar impurities

from the solid salt.

Strategic Workflows: Purification & Extraction

The most common error in handling this compound is attempting to extract the salt directly into
an organic layer. The correct protocol involves manipulating the pH to toggle the species.

Workflow A: Salt-to-Base Extraction (Liberation)

This protocol is used when you need the reactive free amine for a nucleophilic substitution or
coupling reaction.
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Start: N-methylpropan-2-amine HCI
(Aqueous Solution)

Deprotonation

Step 1: Basification
Add 10M NaOH (pH > 12)
Converts Salt -> Free Base (Oil)

Biphasic Mix

Step 2: Organic Extraction
Add DCM or Ether
(Free Base partitions to Organic Phase)

Partitioning

Step 3: Phase Separation
Discard Aqueous (NaCl)
Keep Organic (Amine)

Purification

Step 4: Drying & Concentration
Dry over Na2SO4 -> Evaporate Solvent

End Product:
N-methylpropan-2-amine (Liquid)

Click to download full resolution via product page

Figure 1: The "pH-Swing" extraction strategy converts the water-soluble salt into an organic-

soluble oil.

Workflow B: Recrystallization (Purification of the Salt)

If the salt is impure (colored or containing byproducts), do not wash with water. Use a

solvent/anti-solvent system.[1]
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3. Induce Nucleation
Add Et20 or Hexane dropwise
until persistent cloudiness

5. Filtration
Wash with cold Et20

4. Crystallization
Slow cool to RT -> 0°C

1. Dissolve Crude Salt 2. Hot Filtration
Min. Vol. Hot Ethanol (60°C) Remove insoluble particulates

Click to download full resolution via product page

Figure 2: Recrystallization using the Ethanol/Ether solvent pair.

Detailed Experimental Protocols
Protocol 1: Gravimetric Solubility Determination

Use this to determine exact solubility limits for your specific batch/purity.

Preparation: Weigh 100 mg of dry N-methylpropan-2-amine HCI into a 4 mL vial.

Solvent Addition: Add the target solvent (e.g., DCM) in 50 pL aliquots at 25°C.

Agitation: Vortex for 30 seconds after each addition.

Endpoint: Record the volume (

) required for complete dissolution (clear solution).

Calculation:

o Note: If 2.0 mL is added and solid remains, solubility is < 50 mg/mL.

Protocol 2: The "DCM Wash" Trick

Scenario: You have the salt in water and want to remove non-polar impurities.
 Dissolve the crude HCI salt in a minimum volume of water.
e Wash this aqueous phase with Dichloromethane (DCM) (

vol).
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o Mechanism:[2][1][3][4] The salt stays in the water (highly polar). Non-polar impurities
(unreacted alkyl halides, neutral organics) partition into the DCM.

o Separate layers.[5] The Aqueous Top Layer contains your purified product.

o Lyophilize (freeze-dry) the aqueous layer to recover the solid salt. Avoid rotary evaporation of
water if possible due to high energy costs and "bumping" risks.

Expert Insights & "Gotchas"

e Hygroscopicity Warning: Small amine salts are often hygroscopic.[6] If your "solid" turns into
a sticky goo on the benchtop, it has absorbed atmospheric water. Always store in a
desiccator.

e The "Oiling Out" Phenomenon: During recrystallization, if you add the anti-solvent (Ether) too
quickly, the product may separate as an oil rather than crystals.

o Fix: Re-heat the mixture until clear, add a "seed crystal" if available, and cool very slowly
without stirring.

 NMR Solvent Choice: For the HCI salt, use DMSO-d6 or D20. Do not use CDCI3 unless you
add a drop of MeOD (Methanol-d4) to help solubilize it.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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